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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Cesium Bromide (CsBr). It
outlines the necessary personal protective equipment (PPE), standard operating procedures
for handling and storage, and protocols for emergency situations and disposal.

Hazard Identification and Safety Data

Cesium bromide is a hazardous substance that requires careful handling. It is harmful if
swallowed, causes significant skin and eye irritation, and may cause respiratory irritation.[1][2]
[3][4] Furthermore, it is suspected of damaging fertility or the unborn child and is very toxic to
aquatic life.[5][6]

The primary hazards and toxicological data associated with Cesium bromide are summarized
in the table below for clear reference.
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Hazard Classification GHS Category Description
Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3][5]
) ) o Causes skin irritation.[1][2][3]
Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation [1112]131[4]
Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1][2][3]1[4]
] o Suspected of damaging fertility
Reproductive Toxicity Category 2

or the unborn child.[5][6]

Hazardous to the Aquatic ) o
] Category 1 Very toxic to aquatic life.[5]
Environment (Acute)

Quantitative Toxicity Data

LD50 (Oral, Rat) 1400 mg/kg

Standard Operating Protocol for Cesium Bromide

This protocol provides a step-by-step methodology for the safe handling and disposal of
Cesium bromide in a laboratory setting.

Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Cesium bromide to minimize
exposure.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/msds/cesium-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC192061000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/429392?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/142_264514147_CesiumBromide-CASNO-7787-69-1-MSDS.pdf
https://www.chemicalbook.com/msds/cesium-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC192061000&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10437780&countryCode=DE&language=en
https://www.cdhfinechemical.com/images/product/msds/142_264514147_CesiumBromide-CASNO-7787-69-1-MSDS.pdf
https://www.chemicalbook.com/msds/cesium-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC192061000&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10437780&countryCode=DE&language=en
https://www.cdhfinechemical.com/images/product/msds/142_264514147_CesiumBromide-CASNO-7787-69-1-MSDS.pdf
https://www.chemicalbook.com/msds/cesium-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC192061000&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10437780&countryCode=DE&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/429392?userType=undefined
https://prochemonline.com/wp-content/uploads/2021/06/1432.CesiumBromide-1.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/429392?userType=undefined
https://www.benchchem.com/product/b1207299?utm_src=pdf-body
https://www.benchchem.com/product/b1207299?utm_src=pdf-body
https://www.benchchem.com/product/b1207299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Type Specifications Rationale

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards) or tightly Protects against dust particles
Eye and Face Protection fitting safety goggles.[1][4][5]A  and splashes that can cause

face shield should be worn serious eye irritation.[1][2]

when there is a risk of

splashing.

Chemical-resistant, impervious
) ] gloves (e.g., nitrile).[1][5][6] A Prevents skin contact, which
Skin Protection o
lab coat or long-sleeved can cause irritation.[1][2]

protective suit is mandatory.[4]

A NIOSH-approved dust mask

or particle respirator (e.g., P95 o ]
) ) Protects against inhalation of
) ) or P1) is required when dust ]
Respiratory Protection ] dust, which can cause
may be generated or if ) o
o . respiratory tract irritation.[1][2]
ventilation is insufficient.[1][6]

[7]

Engineering Controls and Safe Handling

» Ventilation: All handling of Cesium bromide powder should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[6][7]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[6]

» Safe Practices:
o Avoid all direct contact with the substance.[1][6]
o Minimize dust generation and accumulation during handling.[1][5][7]

o Do not eat, drink, or smoke in the laboratory area where Cesium bromide is handled.[3]

[5107]
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o Wash hands thoroughly with soap and water after handling and before leaving the lab.[1]

[5107]

o Use dedicated equipment and utensils for handling Cesium bromide.

Storage Requirements

e Store in a cool, dry, and well-ventilated area.[1][2][3][6]

o Keep containers tightly sealed to prevent contamination and moisture absorption, as the
material is hygroscopic.[1][6][8]

» Store away from incompatible materials such as strong acids and oxidizing agents.[3][6]

Spill and Emergency Procedures
Spill Response:

o Evacuate: Immediately alert others and evacuate the affected area.[1][5]
o Ventilate: Ensure the area is well-ventilated.

» Protect: Don appropriate PPE, including respiratory protection, before re-entering the area.

[1][6]
» Contain: Prevent the spill from spreading and entering drains.[1][5][6]

o Clean-up: Carefully sweep or vacuum the spilled solid material. Avoid creating dust.[1][7]
Place the collected material into a suitable, labeled, and sealed container for hazardous
waste disposal.[1][6][7]

First Aid Measures:

« Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[1][5][6]

o Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin with
plenty of soap and water for at least 15 minutes. If irritation develops or persists, seek
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medical attention.[1][5][6]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.[1][3][6]

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[5][6][8]

Disposal Plan

e Waste Characterization: All Cesium bromide waste and materials contaminated with it are
considered hazardous waste.

o Collection: Collect waste in designated, clearly labeled, and sealed containers. Do not mix
with other waste streams.[5]

o Disposal Route: Dispose of the material through a licensed professional waste disposal
service.[1] Disposal must be in strict accordance with all applicable federal, state, and local
environmental regulations.[5] Contaminated packaging must be treated and disposed of as
hazardous waste.

Cesium Bromide Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Cesium bromide,
from initial preparation to final disposal.
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2. Handling Phase

3. Post-Handling & Disposal Phase

Click to download full resolution via product page

Caption: Workflow for safe handling of Cesium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. One moment, please... [oxfordlabfinechem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Cesium Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207299#personal-protective-equipment-for-
handling-cesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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